Cas no 110729-26-5 (Octadecyl 3-(3-tert-butyl-4-hydroxyphenyl)propanoate)

• Product Name: Octadecyl 3-(3-tert-butyl-4-hydroxyphenyl)propanoate
• CAS No: 110729-26-5
• MF: C₃₁H₅₄O₃
• MW: 474.758670330048
• MDL: MFCD30062864
• CID: 4432638
• PubChem ID: 19979679
• Update Time: 2025-06-13

Octadecyl 3-(3-tert-butyl-4-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3-(1,1-dimethylethyl)-4-hydroxy-, octadecyl ester
• Benzenepropanoic acid,3-(1,1-dimethylethyl)-4-hydroxy-,octadecyl ester
• Octadecyl 3-(3-tert-butyl-4-hydroxyphenyl)propanoate
• AKOS037647157
• D80962
• Octadecyl 3-(3-(tert-butyl)-4-hydroxyphenyl)propanoate
• CS-0198857
• SCHEMBL3468016
• 110729-26-5
• MFCD30062864
• DTXSID801016662
• AS-72627
• Octadecyl3-(3-(tert-butyl)-4-hydroxyphenyl)propanoate

• MDL： MFCD30062864
• Inchi： 1S/C31H54O3/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25-34-30(33)24-22-27-21-23-29(32)28(26-27)31(2,3)4/h21,23,26,32H,5-20,22,24-25H2,1-4H3
• InChI Key： XFBPLFFEZVVMDA-UHFFFAOYSA-N
• SMILES： O(C(CCC1=CC=C(C(=C1)C(C)(C)C)O)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 474.40729558g/mol
• Monoisotopic Mass: 474.40729558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 22
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 12.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on Octadecyl 3-(3-tert-butyl-4-hydroxyphenyl)propanoate

Comprehensive Overview of Octadecyl 3-(3-tert-butyl-4-hydroxyphenyl)propanoate (CAS No. 110729-26-5)

Octadecyl 3-(3-tert-butyl-4-hydroxyphenyl)propanoate, identified by its CAS number 110729-26-5, is a synthetic ester compound widely recognized for its applications in the polymer and cosmetic industries. This compound belongs to the class of phenolic antioxidants, which are pivotal in enhancing the durability and stability of various materials. With the growing demand for sustainable and long-lasting products, Octadecyl 3-(3-tert-butyl-4-hydroxyphenyl)propanoate has garnered significant attention for its ability to mitigate oxidative degradation.

The chemical structure of Octadecyl 3-(3-tert-butyl-4-hydroxyphenyl)propanoate features a long octadecyl chain, which contributes to its lipophilic properties, making it highly compatible with hydrophobic matrices. The presence of a tert-butyl group adjacent to the hydroxyl moiety enhances its steric hindrance, thereby improving its efficacy as an antioxidant. This unique combination of structural attributes makes it a preferred choice for formulators seeking to extend the shelf life of products exposed to environmental stressors.

In recent years, the rise of green chemistry and sustainable formulations has driven research into safer and more efficient antioxidants. Octadecyl 3-(3-tert-butyl-4-hydroxyphenyl)propanoate aligns with these trends due to its relatively low toxicity profile and high performance. Consumers and manufacturers alike are increasingly searching for terms like "non-toxic antioxidants" and "eco-friendly stabilizers," reflecting a shift toward environmentally conscious choices. This compound addresses these needs by offering a balance between efficacy and safety.

One of the most common applications of Octadecyl 3-(3-tert-butyl-4-hydroxyphenyl)propanoate is in the plastics industry, where it acts as a stabilizer against thermal and oxidative degradation. Polymers such as polyethylene and polypropylene often incorporate this additive to maintain their mechanical properties during processing and end-use. Additionally, its compatibility with cosmetic formulations has led to its use in personal care products, where it helps preserve the integrity of oils and emulsions. Searches for "antioxidants in skincare" and "polymer stabilizers" highlight the dual relevance of this compound across industries.

From a regulatory standpoint, Octadecyl 3-(3-tert-butyl-4-hydroxyphenyl)propanoate is generally regarded as safe for use in approved applications. However, as with any chemical, proper handling and adherence to guidelines are essential. The compound's CAS number 110729-26-5 serves as a unique identifier for regulatory and safety documentation, ensuring transparency in its use. Questions like "Is Octadecyl 3-(3-tert-butyl-4-hydroxyphenyl)propanoate safe?" and "What are the alternatives to synthetic antioxidants?" are frequently encountered, underscoring the need for clear and accurate information.

Innovations in material science continue to explore the potential of Octadecyl 3-(3-tert-butyl-4-hydroxyphenyl)propanoate in emerging fields such as biodegradable plastics and advanced coatings. Researchers are investigating its synergy with natural antioxidants to create hybrid systems that offer superior performance while minimizing environmental impact. This aligns with the growing popularity of search terms like "next-generation stabilizers" and "biodegradable additives," reflecting the industry's forward-looking approach.

In summary, Octadecyl 3-(3-tert-butyl-4-hydroxyphenyl)propanoate (CAS No. 110729-26-5) stands as a versatile and effective antioxidant with broad applicability. Its role in enhancing product longevity, coupled with its alignment with sustainability trends, positions it as a valuable component in modern formulations. Whether in plastics, cosmetics, or cutting-edge materials, this compound continues to meet the evolving demands of industries and consumers alike.